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Compound of Interest

Compound Name: 1H-Benzimidazole-1-methanol

Cat. No.: B106515

An In-depth Technical Guide to the Safety and Hazards of 1H-Benzimidazole-1-methanol

Introduction

1H-Benzimidazole-1-methanol (CAS No: 19541-99-2) is a heterocyclic organic compound
featuring a benzimidazole core functionalized with a hydroxymethyl group. Benzimidazole
derivatives are of significant interest in medicinal chemistry and drug development due to their
diverse biological activities. As with any novel or specialized chemical entity, a thorough
understanding of its safety and hazard profile is paramount for ensuring the well-being of
laboratory personnel and the integrity of research outcomes.

This guide provides a comprehensive overview of the known and anticipated safety
considerations, handling procedures, and emergency protocols for 1H-Benzimidazole-1-
methanol. The information is synthesized from available safety data sheets and chemical
databases to provide researchers, scientists, and drug development professionals with the
necessary knowledge for safe handling and risk mitigation.

Hazard Identification and Classification

The primary hazards associated with 1H-Benzimidazole-1-methanol are related to its irritant
properties. Based on aggregated data submitted to the European Chemicals Agency (ECHA),
the compound is consistently classified as an irritant to the skin, eyes, and respiratory system.

[1]
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Globally Harmonized System (GHS) Classification

The GHS classification provides a standardized framework for communicating the hazards of
chemical products.

) Hazard
Hazard Class Category GHS Code Signal Word
Statement
Skin
) o ) Causes skin
Corrosion/Irritatio 2 H315 Warning o
irritation
n
Serious Eye )
i Causes serious
Damage/Eye 2A H319 Warning o
I eye irritation
Irritation
Specific Target May cause
Organ Toxicity - 3 H335 Warning respiratory
Single Exposure irritation

Source: ECHA C&L Inventory[1]

GHS Hazard Pictograms

To visually convey the associated risks, the following pictogram is used:

Caption: GHS Pictogram for Irritation, Skin Sensitization, and other hazards.

Hazard and Precautionary Statements

Hazard Statements (H-Statements):
e H315: Causes skin irritation.[1]
e H319: Causes serious eye irritation.[1]

e H335: May cause respiratory irritation.[1]
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Precautionary Statements (P-Statements): A comprehensive list of precautionary statements is

provided by suppliers and regulatory databases. Key statements include:[1][2][3]

Prevention: P261 (Avoid breathing dust), P264 (Wash skin thoroughly after handling), P271
(Use only outdoors or in a well-ventilated area), P280 (Wear protective gloves/eye
protection/face protection).

Response: P302+P352 (IF ON SKIN: Wash with plenty of water), P304+P340 (IF INHALED:
Remove person to fresh air and keep comfortable for breathing), P305+P351+P338 (IF IN
EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing), P319 (Get medical help if you feel unwell).

Storage: P403+P233 (Store in a well-ventilated place. Keep container tightly closed), P405
(Store locked up).

Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).

Toxicological Profile

Specific toxicological studies on 1H-Benzimidazole-1-methanol are not extensively available

in public literature. The toxicological assessment is primarily based on GHS classifications

derived from notifications to regulatory bodies and data from structurally similar compounds.

Health Effects of Exposure:

Inhalation: Inhalation of dust may cause irritation to the respiratory tract, leading to
symptoms such as coughing and shortness of breath.[1][2]

Skin Contact: Direct contact causes skin irritation, characterized by redness, itching, and
inflammation.[1][2]

Eye Contact: The compound is a serious eye irritant, and contact can result in redness, pain,
and potential damage if not promptly addressed.[1][2]

Ingestion: While specific data is limited, ingestion is expected to be harmful. For structurally
similar compounds like 2-Benzimidazolemethanol, oral acute toxicity is classified as
Category 4 (Harmful if swallowed).[4]
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Acute Toxicity Data (Analogous Compounds): Quantitative toxicity data for 1H-Benzimidazole-
1-methanol is not readily available. The table below presents data for a closely related isomer,
2-Benzimidazolemethanol, to provide an indicative toxicological profile.

Value .
) Classificati
Compound Route Species (LD50/LC50 Source
on
)
2-
o ] Category 4
Benzimidazol  Oral - Not Available [4]
(H302)
emethanol
2-
o ) Category 4
Benzimidazol = Dermal - Not Available [3]
(H312)
emethanol
2-
o ) ) Category 4
Benzimidazol Inhalation - Not Available [4]
(H332)
emethanol

Note: This data is for a structural isomer and should be used as a precautionary reference. A
compound-specific risk assessment is essential.

Safe Handling and Storage Protocols

The causality behind these protocols is to minimize exposure through inhalation, dermal
contact, and accidental ingestion by creating physical barriers and employing engineering
controls.

Experimental Protocol: Safe Handling

» Engineering Controls:
o Conduct all handling procedures in a well-ventilated area.[2]

o Use a certified chemical fume hood, especially when handling powders or creating
solutions, to prevent the generation and inhalation of dust or aerosols.[4]
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» Personal Protective Equipment (PPE):

o Eye/Face Protection: Weatr tightly fitting safety goggles or a face shield conforming to EN
166 (EU) or NIOSH (US) standards.[3]

o Skin Protection: Wear impervious protective gloves (e.g., nitrile rubber) inspected for
integrity before use. Wear a lab coat or other protective clothing to prevent skin contact.[2]

[5]

o Respiratory Protection: If ventilation is inadequate or dust is generated, use a NIOSH-
approved particulate respirator.[3][4]

e Hygiene Practices:

o Wash hands thoroughly with soap and water after handling and before eating, drinking, or
smoking.[2]

o Avoid direct contact with the substance. If contact occurs, follow the first-aid procedures
outlined in Section 4.

o Keep the work area clean and tidy to prevent accidental contamination.

Storage Conditions

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[5]

o Store in a locked cabinet or area with restricted access.[3]

Emergency and First-Aid Procedures

A self-validating emergency protocol ensures that immediate and appropriate actions are taken
to mitigate harm, with clear escalation steps.

First-Aid Measures
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If Inhaled: Move the victim to fresh air immediately. If breathing is difficult, provide oxygen. If
the person is not breathing, give artificial respiration and seek immediate medical attention.

[2][3]

In Case of Skin Contact: Immediately remove contaminated clothing. Wash the affected area
with plenty of soap and water. If skin irritation persists, consult a physician.[2]

In Case of Eye Contact: Rinse cautiously with pure water for at least 15 minutes, holding the
eyelids open. Remove contact lenses if present and easy to do so. Continue rinsing and
seek immediate medical attention.[2][4]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Call a physician or Poison Control Center immediately.[2]

Accidental Release Measures

Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.
Avoid breathing dust and prevent contact with skin or eyes. Wear appropriate PPE as
described in Section 3.1.[2][4]

Environmental Precautions: Prevent the substance from entering drains or waterways.[2]

Containment and Cleaning: Carefully sweep up or vacuum the spilled solid material, avoiding
dust generation. Place the collected material into a suitable, labeled container for disposal.[2]

Emergency Response Workflow
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Exposure / Spill Occurs

Is the area safe?

Assess Situation

Is the person conscious?

l Move to fresh air
Evacuate Area | Alert Supervisor & Safety Officer Provide First Aid Flush skin/eyes
l Follow specific measures
Wear full PPE
Control Spill Contain the spill Seek Professional Medical Attention

Clean up with appropriate materials

i

Label container as hazardous

Dispose of Waste

Follow institutional protocols

Document Incident

Click to download full resolution via product page
Caption: Workflow for responding to an exposure or spill incident.

Disposal Considerations

Waste material must be treated as hazardous. Dispose of the substance and its container in
accordance with all applicable federal, state, and local regulations.[5] Do not allow the chemical
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to enter drains or the environment.[2] It is recommended to use a licensed professional waste
disposal service.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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